Cas no 82724-82-1 (4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl-)

4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl- structure
82724-82-1 structure
Product name:4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl-
CAS No:82724-82-1
MF:C16H28O2
MW:252.39232
CID:685674
PubChem ID:13115183

4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl-
    • 6-methoxy-2,2,6-trimethyldodec-4-yn-3-one
    • DTXSID70519139
    • 2,2,6-trimethyl-6-methoxy-4-dodecyn-3-one
    • 82724-82-1
    • Inchi: InChI=1S/C16H28O2/c1-7-8-9-10-12-16(5,18-6)13-11-14(17)15(2,3)4/h7-10,12H2,1-6H3
    • InChI Key: IQRRSSOEZHFUCP-UHFFFAOYSA-N
    • SMILES: CCCCCCC(C)(C#CC(=O)C(C)(C)C)OC

Computed Properties

  • Exact Mass: 252.208930132g/mol
  • Monoisotopic Mass: 252.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 4.7

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